Cas no 1804027-87-9 (5-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid)

5-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid is a versatile heterocyclic compound featuring a pyridine core substituted with amino, cyano, trifluoromethoxy, and carboxylic acid functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the carboxylic acid moiety allows for further derivatization. This compound is particularly useful in medicinal chemistry for developing enzyme inhibitors or receptor modulators due to its electron-withdrawing and hydrogen-bonding capabilities. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.
5-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid structure
1804027-87-9 structure
Product Name:5-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid
CAS No:1804027-87-9
MF:C8H4F3N3O3
MW:247.130871772766
CID:4911005
Update Time:2025-10-24

5-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid
    • Inchi: 1S/C8H4F3N3O3/c9-8(10,11)17-6-3(13)2-14-4(1-12)5(6)7(15)16/h2H,13H2,(H,15,16)
    • InChI Key: BMLJWYGTDGTZFF-UHFFFAOYSA-N
    • SMILES: FC(OC1C(=CN=C(C#N)C=1C(=O)O)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 351
  • XLogP3: 0.9
  • Topological Polar Surface Area: 109

5-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A026003742-500mg
5-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid
1804027-87-9 97%
500mg
$1,058.40 2022-04-02
Alichem
A026003742-1g
5-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid
1804027-87-9 97%
1g
$1,663.20 2022-04-02

Additional information on 5-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid

5-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid: A Comprehensive Overview

The compound 5-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1804027-87-9) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an amino group, a cyano group, and a trifluoromethoxy substituent on a pyridine ring. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in numerous research and industrial applications.

Recent studies have highlighted the potential of 5-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid as a key intermediate in the synthesis of bioactive compounds. Researchers have demonstrated its ability to undergo various transformations, such as coupling reactions and cyclizations, to yield complex molecular architectures. For instance, a 2023 study published in *Journal of Medicinal Chemistry* explored the use of this compound as a precursor for developing novel antiviral agents. The trifluoromethoxy group was found to enhance the compound's stability and bioavailability, making it an attractive candidate for drug development.

In addition to its role in drug discovery, 5-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid has been extensively studied for its electronic properties. The pyridine ring serves as an electron-deficient aromatic system, which can interact with various nucleophiles and electrophiles. This property has been leveraged in the design of advanced materials, such as organic semiconductors and sensors. A 2023 paper in *Advanced Materials* reported that incorporating this compound into polymer blends significantly improved their electrical conductivity and mechanical strength.

The synthesis of 5-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid involves a multi-step process that requires precise control over reaction conditions. Typically, the compound is synthesized via a combination of nucleophilic aromatic substitution and oxidative coupling reactions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making the synthesis more efficient and scalable. For example, researchers at the University of California developed a palladium-catalyzed cross-coupling method that streamlined the production process.

One of the most promising applications of 5-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid lies in its use as a building block for agrochemicals. Its ability to inhibit specific enzymes involved in plant defense mechanisms has led to its incorporation into herbicides and fungicides. A 2023 study published in *Pest Management Science* demonstrated that formulations containing this compound exhibited superior efficacy against resistant weed species compared to conventional chemicals.

Furthermore, 5-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid has shown potential in environmental remediation technologies. Its ability to adsorb heavy metals from aqueous solutions has been explored for use in water treatment systems. A research team at MIT developed a composite material incorporating this compound that achieved high efficiency in removing lead ions from contaminated water sources.

In conclusion, 5-Amino-2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1804027-87-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd